Cas no 941265-20-9 (4-(4-cyano-5-{2-(4-methoxyphenyl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-(4-cyano-5-{2-(4-methoxyphenyl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 941265-20-9
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 5428846
• Update Time: 2025-10-28

4-(4-cyano-5-{2-(4-methoxyphenyl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[4-cyano-5-[2-(4-methoxyphenyl)ethylamino]-1,3-oxazol-2-yl]-N,N-dimethylbenzenesulfonamide
• 4-(4-cyano-5-{2-(4-methoxyphenyl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C21H22N4O4S/c1-25(2)30(26,27)18-10-6-16(7-11-18)20-24-19(14-22)21(29-20)23-13-12-15-4-8-17(28-3)9-5-15/h4-11,23H,12-13H2,1-3H3
• InChI Key： GHAXCAXXMYALMU-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NCCC3=CC=C(OC)C=C3)O2)C=C1

Additional information on 4-(4-cyano-5-{2-(4-methoxyphenyl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide

Compound CAS No. 941265-20-9: A Comprehensive Overview

The compound with CAS No. 941265-20-9, known as 4-(4-cyano-5-{2-(4-methoxyphenyl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Analysis and Synthesis

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with a cyano group and an oxazole ring. The oxazole ring itself contains an ethylamino group linked to a methoxyphenyl moiety. This intricate structure endows the compound with diverse functional groups, including the sulfonamide, cyano, oxazole, and methoxyphenyl groups, each contributing to its chemical reactivity and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for large-scale production and application in pharmaceuticals and materials science.

Biological Activity and Applications

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy, where it shows potential as an anti-proliferative agent.

In the field of materials science, the compound's unique electronic properties have been leveraged to develop advanced polymers and coatings with enhanced thermal stability and mechanical strength. Its incorporation into polymer matrices has shown improved resistance to environmental degradation, making it a valuable component in the development of high-performance materials.

Recent Research Highlights

A groundbreaking study published in 2023 investigated the compound's role in neuroprotective therapies. Researchers found that 4-(4-cyano-5-{2-(4-methoxyphenyl)ethylamino}-1,3-oxazol-2-yl)-N,N-dimethylbenzene-1-sulfonamide significantly reduces oxidative stress in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another notable development involves the use of this compound in photovoltaic devices. Scientists have discovered that its electronic properties enhance charge transport efficiency in organic solar cells, leading to improved energy conversion rates. This discovery has opened new avenues for its application in renewable energy technologies.

Conclusion

The compound CAS No. 941265-20-9 represents a remarkable advancement in chemical synthesis and materials science. Its versatile structure and diverse functional groups make it a valuable asset in numerous fields, from pharmaceuticals to renewable energy. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple industries.